Cas no 1868972-77-3 (1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid
• CAS No: 1868972-77-3
• MF: C₉H₁₁I₂N₃O₂
• MW: 447.011486291885
• CID: 6180703
• PubChem ID: 165494797
• Update Time: 2025-05-20

1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid
• EN300-1139911
• 1868972-77-3

• Inchi： 1S/C9H11I2N3O2/c10-6-7(11)14(4-13-6)5-1-2-9(12,3-5)8(15)16/h4-5H,1-3,12H2,(H,15,16)
• InChI Key： SLKHJLFBGDUUAX-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1CCC(C(=O)O)(C1)N)I

Computed Properties

• Exact Mass: 446.89407g/mol
• Monoisotopic Mass: 446.89407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid

1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid

The compound 1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid (CAS No. 1868972-77-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes an imidazole ring substituted with two iodine atoms at the 4 and 5 positions, a cyclopentane carboxylic acid moiety, and an amino group attached to the cyclopentane ring. The combination of these functional groups makes this compound a versatile building block in organic synthesis and a promising candidate for advanced materials and pharmaceutical research.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and development. The presence of the 4,5-diiodoimidazole group in this compound provides it with unique electronic properties, making it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have demonstrated that such compounds can act as potent inhibitors of certain enzymes involved in disease pathways, offering new avenues for treating conditions such as cancer and neurodegenerative disorders.

In addition to its biological applications, 1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid has shown promise in materials science. The cyclopentane carboxylic acid moiety contributes to the molecule's stability and reactivity, making it suitable for use in polymer synthesis and as a precursor for advanced materials with tailored properties. Furthermore, the amino group enhances the molecule's ability to form hydrogen bonds, which is advantageous in creating self-assembling structures and supramolecular systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is readily available for further studies. The use of iodine substitution on the imidazole ring not only enhances the molecule's reactivity but also provides opportunities for isotopic labeling, which is valuable in imaging and diagnostic applications.

From a structural perspective, the cyclopentane ring serves as a rigid scaffold that supports the other functional groups while maintaining conformational flexibility. This balance between rigidity and flexibility is crucial for many applications, particularly in drug design where molecular recognition plays a key role. The amino group further increases the compound's versatility by allowing for additional functionalization through various coupling reactions.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 1-amino-3-(4,5-diiodo-1H-imidazol-1-yl)cyclopentane-1-carboxylic acid with unprecedented accuracy. By using molecular modeling techniques, scientists can simulate how this compound interacts with biological targets or participates in chemical reactions under different conditions. These insights are invaluable for guiding experimental work and accelerating the development of new applications.

In conclusion, CAS No. 1868972-77-3, or 1-amino-3-(4,5-diiodo-1H-imidazol-1-yli)cyclopentane carboxylic acid, represents a cutting-edge molecule with diverse potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, materials science, and beyond. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.